Cerium phosphate
Overview
Description
Cerium phosphate is a class of rare earth compounds with various applications due to its unique properties. Despite being discovered in the late 19th century, it has been relatively under-researched compared to other compounds.
Synthesis Analysis
Cerium phosphate can be synthesized using a facile method involving amorphous cerous phosphate gels prepared from nanocrystalline ceria. This method allows for large-scale synthesis and provides insight into the chemical composition and structure of cerous phosphate gels. Additionally, hydrothermal synthesis technology has been employed to create novel organically templated layered cerium phosphate fluoride (Shekunova et al., 2016).
Molecular Structure Analysis
Cerium phosphate's structure has been studied using single crystal X-ray diffraction, revealing a 3D framework made of cerium atoms connected by PO4 tetrahedra. This structure includes hydronium cations and water molecules, forming interconnected tunnels along the c-axis (Nazaraly et al., 2007)(Nazaraly et al., 2007).
Chemical Reactions and Properties
Cerium phosphate undergoes various chemical reactions, leading to different crystalline forms. The reaction conditions, such as the presence of orthophosphoric acid, significantly influence the crystallization process. The compound's ion-exchange properties have been studied, showing its effectiveness in various applications (Alberti et al., 1972).
Physical Properties Analysis
Cerium phosphate exhibits high thermal stability and specific ion-exchange properties. Its unique layered structure with cerium-centered polyhedra contributes to its distinct physical characteristics. The incorporation of Ce(III) ions into certain matrices can increase the surface area and total acidity of the material (Araújo et al., 1997).
Chemical Properties Analysis
The chemical properties of cerium phosphate are influenced by its structure and composition. For instance, the presence of different types of PO4 units and cerium atoms leads to a negatively charged framework, essential for its ion-exchange properties. Cerium phosphate's reaction with various mineral acids and its uptake curves for alkali metal ions have been characterized to understand its chemical stability and reactivity (Alberti et al., 1972).
Scientific Research Applications
Histochemistry and Cell Biology : Cerium-based methods are used to detect oxidases and phosphatases at both the electron and light microscopical levels. These techniques have led to advances in cell biology, such as discovering new organelles and elucidating the function of extracellular ATPases (Noorden & Frederiks, 1993).
Ultrastructural Localization of Phosphatases : Cerium ions act as a capture agent for inorganic phosphate during the enzymatic hydrolysis of phosphate-containing substrates by various phosphatases. This application provides ultrastructural localization with fine electron-dense precipitates, offering more uniform and reproducible results compared to lead-based reactions (Robinson & Karnovsky, 1983).
Chromatography of Inorganic Ions : Fibrous cerium(IV) phosphate, a high ion exchange capacity inorganic ion exchanger, is used in chromatography, particularly on cerium(IV) phosphate sheets. This application demonstrates significant separations of various ions (Alberti, Massucci, & Torraca, 1967).
Corrosion Protection in Coatings : Cerium tri(bis(2-ethylhexyl)phosphate) (Ce(DEHP)3) particles are used as anti-corrosion pigments in epoxy coatings on steel, providing effective and stable protection. This application utilizes pH-stimulated corrosion healing (Morozov et al., 2019).
Catalytic Antioxidants : Cerium oxide nanoparticles (CeNPs) have been studied for their catalytic properties, influenced by the binding of phosphate anions to cerium. This interaction shifts the catalytic behavior of CeNPs, which is relevant in biological systems (Singh et al., 2011).
Environmental Geochemistry and Toxicology : Cerium phosphate is studied for its applications in catalysts, fuel cells, and as additives, with attention to the environmental fate and toxicological effects of cerium oxide nanoparticles (Dahle & Arai, 2015).
Synthesis and Thermal Behavior : Cerous phosphate gels are synthesized for studying their crystallization under hydrothermal conditions, revealing the peculiarities of crystalline Ce +3 and Ce +4 compounds (Shekunova et al., 2016).
UV Light Absorption in Photoprotection : Cerium phosphate (CePO4) is investigated as a UV filter in sunscreen formulations due to its morphological characteristics, low toxicity, and ideal particle size. This application aims to substitute ZnO and TiO2 inorganic UV filters (Lima & Serra, 2013).
Nanocrystalline Cerium Phosphate : The synthesis of nanocrystalline cerium phosphate via sol−gel process is studied for its potential in high-temperature phase stability, low thermal conductivity, and catalytic properties (Rajesh et al., 2004).
Phosphate Capture from Water : Cerium-doped metal-organic frameworks (MOFs) demonstrate excellent performance in adsorbing phosphate from water, indicating potential for mitigating eutrophication of water bodies (Liu et al., 2020).
Catalytic Applications : Ca-doped cerium phosphate is used as a catalyst support for the aerobic oxidation of alcohols, showing high ion-exchange property and oxygen activation ability (Zhang, Wang, & Tao, 2011).
Safety And Hazards
Future Directions
properties
IUPAC Name |
cerium(3+);phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ce.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYAVIWGEVOBWDZ-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[Ce+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CeO4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10928665 |
Source
|
| Record name | Cerium(3+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10928665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dark yellow odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Cerium phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9575 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cerium phosphate | |
CAS RN |
13454-71-2 |
Source
|
| Record name | Cerium phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013454712 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cerium(3+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10928665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cerium phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.293 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CERIUM PHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XR1Z4BIW2J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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